Methyl 2-[2-[2-(1,3-dioxoisoindol-2-yl)acetyl]imino-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: methyl 2-[2-[2-(1,3-dioxoisoindol-2-yl)acetyl]imino-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H15N3O5S/c1-28-17(25)11-22-14-8-4-5-9-15(14)29-20(22)21-16(24)10-23-18(26)12-6-2-3-7-13(12)19(23)27/h2-9H,10-11H2,1H3
• InChI Key: HKWVBPONKBBMCV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CN1C2=CC=CC=C2SC1=NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H15N3O5S
• Molecular Weight: 409.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, the synthesis of a 3,3-disubstituted isoindolinone, “methyl 2-(1-methyl-3-oxoisoindolin-1-yl)acetate” was achieved by means of the decarboxylation reaction of dimethyl 2-(1-methyl-3-oxoisoindolin-1-yl)malonate, under Krapcho reaction conditions.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed. For example, the phthalimide fragments in “2-{2-[2-(1,3-Dioxoisoindol-2-yl)eth-oxy]eth-yl}isoindole-1,3-dione” are almost planar, with r.m.s. deviations of 0.018 and 0.020 Å, and make a dihedral angle of 53.64 (3)°.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, “methyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetate”, have been reported. It has a molecular weight of 219.19, a density of 1.368±0.06 g/cm3 (Predicted), a melting point of 113 °C, a boiling point of 345.7±25.0 °C (Predicted), a flash point of 162.9°C, and a vapor pressure of 6.04E-05mmHg at 25°C.

Scientific Research Applications

Crystal Structure Analysis

• Crystal Structure Elucidation : This compound has been studied for its crystal structure, providing insights into its molecular conformation and interactions. For example, the crystal structure of a related compound, azilsartan methyl ester ethyl acetate hemisolvate, was analyzed, highlighting various dihedral angles and hydrogen bonding networks within the crystal structure (Li et al., 2015).

Synthetic Chemistry Applications

• Intermediate in Pharmaceutical Synthesis : It's used as an intermediate in the synthesis of complex pharmaceutical compounds. For instance, a related compound was used as an intermediate in synthesizing cefixime, an antibiotic (Liu Qian-chun, 2010).
• Synthesis of Aldose Reductase Inhibitors : Another application is in the synthesis of aldose reductase inhibitors, which are potential drugs for treating diabetic complications (Ali et al., 2012).

Molecular and Medicinal Chemistry

• Development of Anti-inflammatory Agents : This compound has been used in synthesizing new molecules with potential anti-inflammatory properties. For instance, derivatives of a similar compound demonstrated promising anti-inflammatory activity in both in vitro and in vivo models (Nikalje et al., 2015).

Catalysis Research

• Catalytic Applications in Organic Synthesis : It's been involved in studies exploring its use as a catalyst in organic synthesis reactions, such as transesterification and acylation reactions (Grasa et al., 2002).

Antimicrobial Research

• Antimicrobial Activity Studies : Compounds containing similar structural motifs have been synthesized and tested for their antimicrobial activities against various bacterial strains (Mishra et al., 2019).

Green Chemistry

• Eco-Friendly Synthesis Approaches : Research has also focused on developing more eco-friendly and efficient synthesis methods for compounds within this chemical class (Hilal & Hanoon, 2019).